Cas no 1935929-16-0 (3-Amino-3-(2-methylfuran-3-yl)propanamide)

• Product Name: 3-Amino-3-(2-methylfuran-3-yl)propanamide
• CAS No: 1935929-16-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5704496
• PubChem ID: 127000814
• Update Time: 2025-11-01

3-Amino-3-(2-methylfuran-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1935929-16-0
• 3-Amino-3-(2-methylfuran-3-yl)propanamide
• EN300-1284893
• 3-Furanpropanamide, β-amino-2-methyl-

• Inchi： 1S/C8H12N2O2/c1-5-6(2-3-12-5)7(9)4-8(10)11/h2-3,7H,4,9H2,1H3,(H2,10,11)
• InChI Key： IEQDZXGGGHEPML-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C(CC(N)=O)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 370.8±42.0 °C(Predicted)
• pka: 16.19±0.40(Predicted)

Additional information on 3-Amino-3-(2-methylfuran-3-yl)propanamide

Comprehensive Overview of 3-Amino-3-(2-methylfuran-3-yl)propanamide (CAS No. 1935929-16-0)

3-Amino-3-(2-methylfuran-3-yl)propanamide (CAS No. 1935929-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its furan ring and propanamide backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive amino and amide functional groups.

The growing demand for heterocyclic compounds like 3-Amino-3-(2-methylfuran-3-yl)propanamide is driven by their versatility in medicinal chemistry. Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of such molecules in identifying novel therapeutic agents. For instance, the compound's 2-methylfuran moiety is a key feature that enhances its binding affinity to certain biological targets, making it a candidate for studies related to central nervous system (CNS) disorders and metabolic diseases.

One of the most frequently searched questions about 3-Amino-3-(2-methylfuran-3-yl)propanamide revolves around its synthesis methods and purity standards. Laboratories often employ advanced techniques such as HPLC and NMR spectroscopy to ensure the compound meets rigorous quality criteria. Additionally, its solubility and stability under various conditions are critical parameters for researchers, as these factors directly impact its usability in in vitro and in vivo studies.

Another hot topic in the scientific community is the green chemistry approach to synthesizing compounds like 3-Amino-3-(2-methylfuran-3-yl)propanamide. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly catalysts and solvents to minimize environmental impact. This aligns with broader industry trends, where biodegradable intermediates and low-toxicity reagents are prioritized.

From a commercial perspective, 3-Amino-3-(2-methylfuran-3-yl)propanamide is often listed under research chemicals or fine chemicals categories. Suppliers typically provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to ensure compliance with global regulatory standards. The compound's CAS No. 1935929-16-0 serves as a unique identifier, facilitating accurate sourcing and documentation in academic and industrial settings.

In summary, 3-Amino-3-(2-methylfuran-3-yl)propanamide represents a promising area of research with applications spanning drug design, biochemical assays, and material science. Its structural features and reactivity profile make it a valuable tool for scientists tackling challenges in precision medicine and molecular biology. As the field evolves, this compound is likely to remain a focal point for innovation and discovery.